Cas no 1361653-25-9 (Methyl 5-chloro-2-(perchlorophenyl)isonicotinate)

• Product Name: Methyl 5-chloro-2-(perchlorophenyl)isonicotinate
• CAS No: 1361653-25-9
• MF: C₁₃H₅Cl₆NO₂
• MW: 419.902297735214
• CID: 4968872
• Update Time: 2025-10-18

Methyl 5-chloro-2-(perchlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(perchlorophenyl)isonicotinate

• Inchi： 1S/C13H5Cl6NO2/c1-22-13(21)4-2-6(20-3-5(4)14)7-8(15)10(17)12(19)11(18)9(7)16/h2-3H,1H3
• InChI Key： OIEMQVDGLAECJO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C(=O)OC)C(=CN=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 6.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-2-(perchlorophenyl)isonicotinate

Methyl 5-chloro-2-(perchlorophenyl)isonicotinate: A Comprehensive Overview

Methyl 5-chloro-2-(perchlorophenyl)isonicotinate, identified by the CAS number 1361653-25-9, is a compound of significant interest in the field of organic chemistry and material science. This compound, with its unique structural features, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure, comprising a methyl group attached to a 5-chloro-2-(perchlorophenyl)isonicotinate moiety, offers a platform for exploring diverse chemical reactions and functionalization possibilities.

The synthesis of Methyl 5-chloro-2-(perchlorophenyl)isonicotinate involves a multi-step process that highlights the importance of precise reaction conditions and reagent selection. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance reaction yields and selectivity. These developments underscore the compound's relevance in modern chemical synthesis techniques.

One of the most promising applications of Methyl 5-chloro-2-(perchlorophenyl)isonicotinate lies in its use as an intermediate in drug discovery. Its ability to undergo various functional group transformations makes it a versatile building block for constructing complex molecular architectures. For instance, studies have demonstrated its utility in the synthesis of bioactive compounds targeting specific cellular pathways. The compound's role in medicinal chemistry is further bolstered by its compatibility with modern drug delivery systems, enhancing its potential for therapeutic applications.

In addition to pharmaceutical applications, Methyl 5-chloro-2-(perchlorophenyl)isonicotinate has shown promise in agrochemical research. Its ability to interact with plant metabolites and influence enzymatic activities has led to investigations into its potential as a growth regulator or pest control agent. Recent studies have highlighted its efficacy in promoting plant resilience under stress conditions, such as drought or salinity, suggesting its role in sustainable agriculture practices.

The structural integrity of Methyl 5-chloro-2-(perchlorophenyl)isonicotinate also lends itself to applications in materials science. Its incorporation into polymer matrices has been explored for developing advanced materials with tailored mechanical and thermal properties. Researchers have reported enhanced mechanical strength and thermal stability when this compound is used as a crosslinking agent or additive in polymer formulations. These findings open new avenues for its use in high-performance materials for aerospace, automotive, and electronic industries.

From an environmental standpoint, the eco-friendly synthesis and application of Methyl 5-chloro-2-(perchlorophenyl)isonicotinate are areas of active research. Scientists are investigating methods to minimize waste generation during its production and maximize its recyclability. Furthermore, studies are underway to assess its biodegradability and environmental impact under various conditions, ensuring that its use aligns with global sustainability goals.

In conclusion, Methyl 5-chloro-2-(perchlorophenyl)isonicotinate (CAS No. 1361653-25-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural versatility, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in contemporary chemical research and industry.